1-(bromomethyl)-4-ethyl-2-methylbenzene
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-4-ethyl-2-methylbenzene involves the alkylation of 1-bromo-4-ethyl-2-methylbenzene with formaldehyde.", "Starting Materials": [ "1-bromo-4-ethyl-2-methylbenzene", "Formaldehyde", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "To a solution of 1-bromo-4-ethyl-2-methylbenzene in methanol, add sodium hydroxide and formaldehyde.", "Heat the mixture under reflux for several hours.", "Cool the mixture and filter the precipitated product.", "Wash the product with water and dry it under vacuum.", "Recrystallize the product from a suitable solvent to obtain pure 1-(bromomethyl)-4-ethyl-2-methylbenzene." ] } | |
CAS RN |
1822655-44-6 |
Product Name |
1-(bromomethyl)-4-ethyl-2-methylbenzene |
Molecular Formula |
C10H13Br |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
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